N-[(4-methylphenyl)methyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C25H27N3O3/c1-18-9-11-19(12-10-18)15-26-25(31)24(30)21-16-28(22-8-4-3-7-20(21)22)17-23(29)27-13-5-2-6-14-27/h3-4,7-12,16H,2,5-6,13-15,17H2,1H3,(H,26,31)
• InChI Key: BDKFMIBDTIUAAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

The compound “N-[(4-methylphenyl)methyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide” is a complex organic molecule that contains several functional groups, including an amide group, a ketone group, an indole group, and a piperidine ring.

Molecular Structure Analysis

The molecular formula of the compound is C25H29N3O4S, and its molecular weight is 467.58046. The presence of multiple functional groups and rings in the molecule suggests that it may exhibit a complex three-dimensional structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amide group might undergo hydrolysis or reduction, and the ketone group might undergo reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For instance, its solubility would be influenced by its polar functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Scientific Research Applications

Analgesic Properties

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Anti-Tubercular Potential

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The future directions for research on this compound would depend on its potential applications. For instance, if it shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.